Cas no 726139-60-2 (Ethyl 2-(pyrrolidin-3-yl)acetate hydrochloride)

• Product Name: Ethyl 2-(pyrrolidin-3-yl)acetate hydrochloride
• CAS No: 726139-60-2
• MF: C₈H₁₆ClNO₂
• MW: 193.671141624451
• MDL: MFCD17171210
• CID: 1037412
• Update Time: 2025-06-08

Ethyl 2-(pyrrolidin-3-yl)acetate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(pyrrolidin-3-yl)acetate hydrochloride
• ethyl 2-pyrrolidin-3-ylacetate,hydrochloride
• Ethyl pyrrolidine-3-acetate hydrochloride
• 3-Pyrrolidineacetic acid ethyl ester hydrochloride
• 1258AC
• PB11711
• 3-Pyrrolidineacetic acid ethyl ester HCl
• AX8214467
• Ethyl 2-(pyrrolidin-3-yl);acetate hydrochloride
• Ethyl (pyrrolidin-3-yl)acetate--hydrogen chloride (1/1)

• MDL： MFCD17171210
• Inchi： 1S/C8H15NO2.ClH/c1-2-11-8(10)5-7-3-4-9-6-7;/h7,9H,2-6H2,1H3;1H
• InChI Key： XYHHKYXWUASOJF-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C(CC1CNCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 136
• Topological Polar Surface Area: 38.3

Ethyl 2-(pyrrolidin-3-yl)acetate hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on Ethyl 2-(pyrrolidin-3-yl)acetate hydrochloride

Ethyl 2-(pyrrolidin-3-yl)acetate hydrochloride: A Comprehensive Overview

Ethyl 2-(pyrrolidin-3-yl)acetate hydrochloride (CAS no. 726139-60-2) is a significant compound in the realm of pharmaceutical and biochemical research. This compound, characterized by its unique structural and chemical properties, has garnered considerable attention due to its potential applications in drug development and synthetic chemistry. The ethyl 2-(pyrrolidin-3-yl)acetate hydrochloride molecule, with its pyrrolidine moiety, plays a crucial role in modulating various biological pathways, making it a valuable candidate for further investigation.

The chemical structure of Ethyl 2-(pyrrolidin-3-yl)acetate hydrochloride consists of an acetate ester linked to a pyrrolidine ring, which is further substituted with a hydrochloride salt. This configuration imparts specific physicochemical properties that make it suitable for various applications in medicinal chemistry. The presence of the pyrrolidine ring enhances the compound's solubility and bioavailability, which are critical factors in drug design and formulation.

In recent years, the pharmaceutical industry has seen a surge in the exploration of heterocyclic compounds due to their diverse biological activities. Among these, pyrrolidine derivatives have been extensively studied for their potential as pharmacophores in the development of novel therapeutic agents. The Ethyl 2-(pyrrolidin-3-yl)acetate hydrochloride, with its well-documented chemical properties, has been utilized in several synthetic pathways to develop new molecules with enhanced pharmacological profiles.

One of the most compelling aspects of Ethyl 2-(pyrrolidin-3-yl)acetate hydrochloride is its role as an intermediate in the synthesis of more complex molecules. Researchers have leveraged its structural features to create derivatives with targeted biological activities. For instance, studies have shown that modifications at the pyrrolidine ring can significantly alter the pharmacokinetic and pharmacodynamic properties of the resulting compounds. This flexibility makes it an indispensable tool in the chemist's arsenal.

The compound's significance extends beyond its use as a synthetic intermediate. Recent research has highlighted its potential as a scaffold for developing drugs targeting neurological disorders. The pyrrolidine moiety is known to interact with various neurotransmitter receptors, making it a promising candidate for treating conditions such as depression, anxiety, and epilepsy. Preliminary studies have demonstrated that derivatives of Ethyl 2-(pyrrolidin-3-yl)acetate hydrochloride exhibit significant therapeutic effects in animal models.

In addition to its applications in drug development, Ethyl 2-(pyrrolidin-3-yl)acetate hydrochloride has found utility in agrochemical research. Its structural properties make it suitable for synthesizing compounds that can interact with biological targets in plants, leading to the development of new pesticides and herbicides. These applications underscore the compound's versatility and broad utility across multiple scientific disciplines.

The synthesis of Ethyl 2-(pyrrolidin-3-yl)acetate hydrochloride involves well-established organic chemistry techniques, ensuring high yield and purity. Researchers have optimized various synthetic routes to produce this compound efficiently, making it readily available for further functionalization and application. The ease of synthesis combined with its unique chemical properties makes it an attractive choice for both academic and industrial research.

The safety profile of Ethyl 2-(pyrrolidin-3-yl)acetate hydrochloride is another critical aspect that merits attention. Extensive toxicological studies have been conducted to assess its potential hazards and safe handling procedures. These studies have confirmed that when used under appropriate conditions, the compound exhibits low toxicity and minimal side effects. However, as with any chemical substance, proper handling and storage are essential to ensure safety.

The future prospects of Ethyl 2-(pyrrolidin-3-yl)acetate hydrochloride are vast and promising. Ongoing research continues to uncover new applications and derivatives with enhanced therapeutic potential. As our understanding of biological systems grows, so does the demand for innovative compounds like this one. The pharmaceutical industry is likely to see further advancements driven by the unique properties of this compound.

In conclusion, Ethyl 2-(pyrrolidin-3-yl)acetate hydrochloride (CAS no. 726139-60-2) is a multifaceted compound with significant implications in pharmaceuticals, agrochemicals, and synthetic chemistry. Its structural features and versatile applications make it a valuable asset in modern research. As scientific exploration continues to evolve, the role of this compound is expected to expand, contributing to groundbreaking discoveries and advancements.